Cas no 1799524-24-5 (2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-
• CAS No: 1799524-24-5
• MF: C₁₈H₂₀F₃N₃O₃
• MW: 383.364914894104
• CID: 5181805
• Update Time: 2025-11-06

2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-

• Inchi： 1S/C18H20F3N3O3/c1-12(24-15(25)5-6-16(24)26)17(27)23-9-7-22(8-10-23)14-4-2-3-13(11-14)18(19,20)21/h2-4,11-12H,5-10H2,1H3
• InChI Key： DWLZEEPJISTVEO-UHFFFAOYSA-N
• SMILES： N1(C(C)C(=O)N2CCN(C3=CC=CC(C(F)(F)F)=C3)CC2)C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]-

Comprehensive Overview of 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]- (CAS No. 1799524-24-5)

In the ever-evolving field of pharmaceutical and chemical research, 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]- (CAS No. 1799524-24-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly exploring its properties, making it a focal point in modern chemical studies.

The compound 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]- is a derivative of pyrrolidinedione, a class of compounds known for their diverse biological activities. The presence of the trifluoromethylphenyl group and the piperazinyl moiety in its structure enhances its potential for interaction with various biological targets. These structural attributes make it a promising candidate for further investigation in therapeutic applications.

One of the key reasons for the growing interest in CAS No. 1799524-24-5 is its relevance to current trends in medicinal chemistry. With the rise of personalized medicine and targeted therapies, compounds like 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]- are being studied for their potential to address unmet medical needs. Researchers are particularly interested in its pharmacokinetic properties and how it might be optimized for better bioavailability and efficacy.

In addition to its pharmaceutical potential, 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]- is also being explored in the context of green chemistry. The push for sustainable and environmentally friendly chemical processes has led to increased scrutiny of synthetic pathways and the environmental impact of chemical production. This compound's synthesis and applications are being evaluated for their alignment with these principles, making it a topic of interest in both academic and industrial settings.

Another area where CAS No. 1799524-24-5 is making waves is in the field of computational chemistry. Advanced modeling techniques are being employed to predict its behavior in biological systems, its interactions with proteins, and its potential side effects. These computational studies are crucial for accelerating the drug discovery process and reducing the reliance on traditional trial-and-error methods. The integration of AI and machine learning in these studies further highlights the compound's relevance in cutting-edge research.

The market dynamics surrounding 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]- are also worth noting. As demand for novel chemical entities grows, suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. The compound's unique properties and potential applications are driving its adoption in various research programs, contributing to its increasing market presence.

For those looking to source CAS No. 1799524-24-5, it is essential to consider factors such as purity, stability, and supplier reliability. High-quality standards are paramount in ensuring the compound's suitability for research and development purposes. Additionally, staying updated with the latest research findings and regulatory guidelines is crucial for anyone working with this compound.

In conclusion, 2,5-Pyrrolidinedione, 1-[1-methyl-2-oxo-2-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]ethyl]- (CAS No. 1799524-24-5) represents a fascinating area of study in contemporary chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, positions it as a compound of significant interest. As research continues to uncover its properties and uses, it is likely to remain a key player in the development of new chemical and pharmaceutical solutions.